BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Hydroxy-4-nitrobenzimidoyl Chloride: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

N-Hydroxy-4-nitrobenzimidoyl!
Compound Name:
chloride

Cat. No.: B087114

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of N-Hydroxy-4-nitrobenzimidoyl
chloride, a key reagent in organic synthesis, particularly for the construction of heterocyclic
compounds. This document details its chemical properties, synonyms, and CAS number, along

with explicit experimental protocols for its synthesis and application in 1,3-dipolar cycloaddition
reactions.

Core Chemical Data

N-Hydroxy-4-nitrobenzimidoyl chloride is a versatile intermediate, valued for its ability to
generate nitrile oxides in situ. Its properties are summarized below.
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Property Value Citation(s)
CAS Number 1011-84-3 [112][3114]
Molecular Formula C7HsCIN20s [4]
Molecular Weight 200.58 g/mol [1114]
White to Light yellow powder to
Appearance [2][3][5]
crystal
Melting Point 123.0t0 128.0 °C [2][3]1[4]

Boiling Point (est.)

376.6+£44.0 °C at 760 mmHg

[4]

Density (est.)

1.5+0.1 g/cm3

[4]

Purity >95.0% (GC) [2][3][5]
Soluble in organic solvents
Solubility (ethanol, methanol, [4]
chloroform); insoluble in water
Synonyms

This compound is also known by several other names in the literature and commercial

catalogs:

N-Hydroxy-4-nitrobenzenecarboximidoyl Chloride[2][3][5]
p-Nitrobenzohydroximoyl Chloride[2][3][5]
a-Chloro-4-nitrobenzaldoxime[2][3][5]
4-nitrobenzohydroximoylchloride[4]

Benzenecarboximidoyl chloride, N-hydroxy-4-nitro-[4]

Experimental Protocols
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Detailed methodologies for the synthesis of N-Hydroxy-4-nitrobenzimidoyl chloride and its
subsequent use in the synthesis of isoxazoles are provided below.

Synthesis of N-Hydroxy-4-nitrobenzimidoyl chloride

This protocol is adapted from a literature procedure for the chlorination of an aldoxime using N-
chlorosuccinimide (NCS).[1]

Materials:

e (E)-4-Nitrobenzaldoxime

¢ N,N-Dimethylformamide (DMF)

e N-Chlorosuccinimide (NCS)

o Concentrated Hydrochloric Acid (HCI)

 Diethyl ether

o Water

e Hexane

Procedure:

 Dissolve (E)-4-Nitrobenzaldoxime (1 equivalent) in DMF.
e Add a small portion of NCS (0.2 equivalents) to the solution.
o Gently heat the reaction mixture to 40°C.

 To initiate the reaction, bubble a small amount of HCI gas, carefully extracted from the
headspace of a concentrated HCI bottle, through the solution.

e Add the remaining NCS (0.8 equivalents) in small portions over a period of 20 minutes,
ensuring the reaction temperature does not exceed 45°C.

 Stir the mixture at room temperature overnight.
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» Pour the reaction mixture into water and extract with diethyl ether three times.
o Combine the organic layers and remove the solvent under reduced pressure.

o Dissolve the resulting residue in hexane and store in a freezer overnight to induce
crystallization.

« |solate the solid product by vacuum filtration to yield N-Hydroxy-4-nitrobenzimidoyl
chloride as a white solid.

Mechanochemical Synthesis of 3,5-Disubstituted
Isoxazoles

This solvent-free protocol utilizes ball-milling for the 1,3-dipolar cycloaddition of N-Hydroxy-4-
nitrobenzimidoyl chloride with terminal alkynes.[2]

Materials:

N-Hydroxy-4-nitrobenzimidoyl chloride

A terminal alkyne

Sodium Carbonate (Na2CO3)

Cu/Al203 nanocomposite catalyst (optional, but can improve yields)

Stainless steel (SS) milling jar and balls

Procedure:

Place the terminal alkyne (1.0 equivalent), N-Hydroxy-4-nitrobenzimidoyl chloride (1.5
equivalents), and Sodium Carbonate (2.0 equivalents) into a stainless-steel milling jar.

Add the Cu/Al20s catalyst and stainless-steel milling balls.

Mill the mixture in a planetary ball mill for 20 minutes.

After milling, extract the product from the jar using a suitable organic solvent.
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 Purify the product by column chromatography to isolate the desired 3,5-disubstituted
isoxazole.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key reaction mechanism and a typical experimental
workflow.

Caption: In-situ generation of nitrile oxide and subsequent 1,3-dipolar cycloaddition.

Caption: Workflow for the mechanochemical synthesis of isoxazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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